Cas no 49869-07-0 (N-[3-[tris(2-methoxyethoxy)silyl]propyl]ethylenediamine)

• Product Name: N-[3-[tris(2-methoxyethoxy)silyl]propyl]ethylenediamine
• CAS No: 49869-07-0
• MF: C₁₄H₃₄N₂O₆Si
• MW: 354.515065670013
• CID: 932899
• PubChem ID: 3016507
• Update Time: 2025-04-19

N-[3-[tris(2-methoxyethoxy)silyl]propyl]ethylenediamine Chemical and Physical Properties

Names and Identifiers

• N-[3-[tris(2-methoxyethoxy)silyl]propyl]ethylenediamine
• N'-[3-[tris(2-methoxyethoxy)silyl]propyl]ethane-1,2-diamine
• N-(3-(Tris(2-methoxyethoxy)silyl)propyl)ethylenediamine
• N1-(3-(TRIS(2-METHOXYETHOXY)SILYL)PROPYL)-1,2-ETHANEDIAMINE
• EINECS 256-506-9
• SCHEMBL3751938
• 43G7TTP6U5
• NS00059026
• 49869-07-0
• UNII-43G7TTP6U5
• DTXSID40198132
• N'-(3-(TRIS(2-METHOXYETHOXY)SILYL)PROPYL)ETHANE-1,2-DIAMINE
• N-[3-[tris-(2-Methoxyethoxy)silyl]propyl]ethylenediamine
• (CH3OCH2CH2O)3Si(CH2)3NH(CH2)2NH2
• 1,2-ETHANEDIAMINE, N1-(3-(TRIS(2-METHOXYETHOXY)SILYL)PROPYL)-

• Inchi： 1S/C14H34N2O6Si/c1-17-8-11-20-23(21-12-9-18-2,22-13-10-19-3)14-4-6-16-7-5-15/h16H,4-15H2,1-3H3
• InChI Key： WPOBIZMXCBJKNO-UHFFFAOYSA-N
• SMILES： [Si](CCCNCCN)(OCCOC)(OCCOC)OCCOC

Computed Properties

• Exact Mass: 354.21861334g/mol
• Monoisotopic Mass: 354.21861334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų